4-ethoxy-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide hydrochloride

• IUPAC Name: 4-ethoxy-N-[2-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]ethyl]benzamide;hydrochloride
• InChI: InChI=1S/C22H29N3O4S.ClH/c1-3-29-20-8-6-19(7-9-20)22(26)23-12-13-24-14-16-25(17-15-24)30(27,28)21-10-4-18(2)5-11-21;/h4-11H,3,12-17H2,1-2H3,(H,23,26);1H
• InChI Key: VDASAVTVMCZIHQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCCN2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)C.Cl
• Molecular Formula: C22H30ClN3O4S
• Molecular Weight: 468.0 g/mol
• CAS No.: 1189708-04-0

Description

4-ethoxy-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C22H30ClN3O4S and its molecular weight is 468.01. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Research into the synthesis and antimicrobial activity of new pyridine derivatives, including compounds with structural similarities to 4-ethoxy-N-(2-(4-tosylpiperazin-1-yl)ethyl)benzamide hydrochloride, demonstrates the compound's potential application in creating antimicrobial agents. Patel, Agravat, and Shaikh (2011) explored the antimicrobial properties of synthesized compounds, revealing variable and modest activity against bacteria and fungi. This suggests that derivatives of the compound may be utilized in the development of new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Anti-inflammatory and Analgesic Agents

The synthesis of novel benzodifuranyl; 1,3,5-triazines; 1,3,5-oxadiazepines; and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents provides insight into the compound's utility in designing drugs to manage pain and inflammation. Abu‐Hashem et al. (2020) synthesized various derivatives, showcasing significant COX-2 selectivity and analgesic activity, indicating the potential of this compound derivatives in creating effective anti-inflammatory and analgesic treatments (Abu‐Hashem et al., 2020).

Anticancer and Anti-5-lipoxygenase Agents

A study by Rahmouni et al. (2016) on the synthesis and evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents further underscores the potential application of this compound in cancer treatment. The derivatives showcased promising results in cytotoxicity assays and 5-lipoxygenase inhibition activities, pointing towards the compound's utility in the development of novel anticancer therapies (Rahmouni et al., 2016).